Cas no 7114-81-0 (isoquinoline-4-carboxamide)

• Product Name: isoquinoline-4-carboxamide
• CAS No: 7114-81-0
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• MDL: MFCD09999538
• CID: 545978
• PubChem ID: 599020
• Update Time: 2025-04-19

isoquinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Isoquinolinecarboxamide
• isoquinoline-4-carboxamide
• 4-Aminocarbonylisoquinoline
• 4-Carbamoylisoquinoline
• AC1LCCBO
• CTK2H3994
• Isochinolin-4-carbonsaeure-amid
• Isochinolin-carbonsaeureamid-4
• isoquinoline-4-carboxylic acid amide
• SureCN1121657
• W16187
• AKOS022882218
• EN300-217590
• JGNIYFRSFZEFCQ-UHFFFAOYSA-N
• MFCD09999538
• 4-Isoquinolinecarboxamide #
• DTXSID00344719
• 7114-81-0
• SCHEMBL1121657
• CS-0239682
• AS-58543

• MDL： MFCD09999538
• Inchi： 1S/C10H8N2O/c11-10(13)9-6-12-5-7-3-1-2-4-8(7)9/h1-6H,(H2,11,13)
• InChI Key： JGNIYFRSFZEFCQ-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=CC2C=CC=CC=21)N

Computed Properties

• Exact Mass: 172.06374
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56Ų

Experimental Properties

• PSA: 55.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives